N,N-diisopropyl-2-(3-((2-((4-methoxyphenyl)amino)-2-oxoethyl)sulfonyl)-1H-indol-1-yl)acetamide

• IUPAC Name: 2-[3-[2-(4-methoxyanilino)-2-oxoethyl]sulfonylindol-1-yl]-N,N-di(propan-2-yl)acetamide
• InChI: InChI=1S/C25H31N3O5S/c1-17(2)28(18(3)4)25(30)15-27-14-23(21-8-6-7-9-22(21)27)34(31,32)16-24(29)26-19-10-12-20(33-5)13-11-19/h6-14,17-18H,15-16H2,1-5H3,(H,26,29)
• InChI Key: PEOJTHSFZLLDDR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C(C)C)C(=O)CN1C=C(C2=CC=CC=C21)S(=O)(=O)CC(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C25H31N3O5S
• Molecular Weight: 485.6 g/mol
• CAS No.: 894025-92-4

Description

N,N-diisopropyl-2-(3-((2-((4-methoxyphenyl)amino)-2-oxoethyl)sulfonyl)-1H-indol-1-yl)acetamide is a useful research compound. Its molecular formula is C25H31N3O5S and its molecular weight is 485.6. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Catalytic Applications

One study discusses the catalytic hydrogenation for the green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide, an important intermediate in the production of azo disperse dyes. The research developed a novel Pd/C catalyst with high activity, selectivity, and stability, showing potential environmental and industrial benefits by optimizing the synthesis process of similar amide compounds (Zhang Qun-feng, 2008).

Antimicrobial Agents

Another area of application involves the synthesis of novel indolin-1-yl)-N-aryl acetamide derivatives evaluated for their antibacterial and antifungal activities. Some derivatives demonstrated promising antibacterial and antifungal activities, suggesting that the structural framework of N,N-diisopropyl-2-(3-((2-((4-methoxyphenyl)amino)-2-oxoethyl)sulfonyl)-1H-indol-1-yl)acetamide could be explored for developing new antimicrobial agents (B. Debnath & S. Ganguly, 2015).

Structural and Binding Studies

Further, research on the different spatial orientations of amide derivatives on anion coordination highlights the importance of structural analysis for understanding the binding interactions within molecular complexes. This study provides insights into how subtle changes in the structure of compounds like this compound can significantly affect their chemical and physical properties, which is crucial for designing targeted molecules for specific applications (D. Kalita & J. Baruah, 2010).

Synthesis of Heterocycles

Moreover, the synthesis and antimicrobial evaluation of isoxazole-based heterocycles incorporating a sulfamoyl moiety from 2-cyano-N-(4-{[(5-methylisoxazol-3-yl)amino]sulfonyl}phenyl)acetamide highlight the versatility of these compounds in creating a variety of heterocycles with potential biological activity. This research underscores the potential for compounds with similar structural features to serve as building blocks for diverse heterocyclic compounds with significant biological applications (E. Darwish, Khalid A. Atia, & A. Farag, 2014).